Cas no 1955515-83-9 (3-Cyclobutylpyrrolidine hydrochloride)

• Product Name: 3-Cyclobutylpyrrolidine hydrochloride
• CAS No: 1955515-83-9
• MF: C₈H₁₆ClN
• MW: 161.672341346741
• MDL: MFCD28891516
• CID: 5247530
• PubChem ID: 122236527
• Update Time: 2026-03-09

3-Cyclobutylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyclobutylpyrrolidine hydrochloride

• MDL： MFCD28891516
• Inchi： 1S/C8H15N.ClH/c1-2-7(3-1)8-4-5-9-6-8;/h7-9H,1-6H2;1H
• InChI Key： SKQCVATZCBNROB-UHFFFAOYSA-N
• SMILES： C1(C2CNCC2)CCC1.Cl

Additional information on 3-Cyclobutylpyrrolidine hydrochloride

Introduction to 3-Cyclobutylpyrrolidine hydrochloride (CAS No. 1955515-83-9)

3-Cyclobutylpyrrolidine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1955515-83-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class, characterized by a six-membered ring containing one nitrogen atom, which is a common structural motif in biologically active molecules. The introduction of a cyclobutyl substituent into the pyrrolidine core imparts unique physicochemical properties, making it a subject of considerable interest in drug discovery and development.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, a critical factor for pharmaceutical applications. This solubility profile facilitates its use in various formulations, including oral and intravenous preparations, thereby broadening its potential therapeutic applications. The structural features of 3-cyclobutylpyrrolidine hydrochloride suggest that it may exhibit properties such as enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles compared to its unmodified counterparts.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery, particularly those derived from heterocyclic compounds. The cyclobutylpyrrolidine motif has emerged as a promising scaffold due to its ability to mimic natural bioactive molecules while offering structural diversity. This has led to extensive exploration of derivatives like 3-cyclobutylpyrrolidine hydrochloride in various therapeutic areas, including central nervous system (CNS) disorders, infectious diseases, and oncology.

One of the most compelling aspects of 3-cyclobutylpyrrolidine hydrochloride is its potential as a pharmacophore. Pharmacophores are the key structural elements responsible for the biological activity of a molecule. The cyclobutyl group introduces rigidity into the pyrrolidine ring, which can influence binding interactions with biological targets. This rigidity may enhance binding affinity and selectivity, two critical factors in drug design. Furthermore, the nitrogen atom in the pyrrolidine ring can serve as a hydrogen bond acceptor or participate in ionic interactions with biological targets, further contributing to its pharmacological potential.

Recent studies have highlighted the role of 3-cyclobutylpyrrolidine hydrochloride in modulating enzyme activity and receptor interactions. For instance, researchers have explored its potential as an inhibitor of enzymes involved in metabolic pathways relevant to inflammation and neurodegeneration. The cyclobutyl substituent appears to stabilize the active conformation of these enzymes, thereby enhancing inhibitory effects. Additionally, the compound has shown promise in interactions with G protein-coupled receptors (GPCRs), which are integral membrane proteins involved in signal transduction pathways.

The synthesis of 3-cyclobutylpyrrolidine hydrochloride represents another area of active research. Chemists have developed various synthetic routes to construct the cyclobutylpyrrolidine core efficiently and with high yields. These synthetic strategies often involve cyclization reactions, nucleophilic substitutions, and functional group transformations. The optimization of these synthetic pathways is crucial for large-scale production and cost-effective manufacturing of pharmaceuticals derived from this scaffold.

In terms of pharmacokinetic properties, 3-cyclobutylpyrrolidine hydrochloride exhibits interesting characteristics that make it an attractive candidate for further development. Preliminary studies suggest that it has a moderate half-life in vivo, allowing for prolonged therapeutic effects with less frequent dosing. Additionally, its solubility profile enhances oral bioavailability, making it suitable for oral administration. These pharmacokinetic attributes are essential for developing drugs that are both effective and patient-friendly.

The safety profile of 3-cyclobutylpyrrolidine hydrochloride is another critical consideration in its development as a therapeutic agent. Preclinical studies have been conducted to assess its toxicity and potential side effects. These studies have generally shown that the compound is well-tolerated at therapeutic doses, although further research is needed to fully characterize its safety profile across different populations and therapeutic contexts.

One particularly promising application area for 3-cyclobutylpyrrolidine hydrochloride is in the treatment of neurological disorders. The pyrrolidine scaffold is known to interact with neurotransmitter systems involved in conditions such as Parkinson's disease and Alzheimer's disease. By modulating these systems, compounds like 3-cyclobutylpyrrolidine hydrochloride may offer therapeutic benefits without causing significant side effects associated with traditional treatments.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 3-cyclobutylpyrrolidine hydrochloride and biological targets. These tools allow researchers to predict binding affinities, identify key interaction sites, and optimize molecular structures for improved efficacy. Such computational approaches have accelerated the drug discovery process significantly by reducing the need for extensive experimental trials.

In conclusion,3-cyclobutylpyrrolidine hydrochloride (CAS No. 1955515-83-9) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel therapeutics targeting various diseases. Ongoing research continues to uncover new applications and optimize synthetic methodologies for this compound, paving the way for future breakthroughs in medicine.